Cas no 2219353-54-3 (methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride)
methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride
- Methyl 2-((2R,4R)-4-fluoropyrrolidin-2-yl)acetate hydrochloride
- methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate;hydrochloride
- starbld0037695
- methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride
-
- Inchi: 1S/C7H12FNO2.ClH/c1-11-7(10)3-6-2-5(8)4-9-6;/h5-6,9H,2-4H2,1H3;1H/t5-,6+;/m1./s1
- InChI Key: PKPRAMFEQDGHCY-IBTYICNHSA-N
- SMILES: Cl.F[C@H]1CN[C@H](CC(=O)OC)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 151
- Topological Polar Surface Area: 38.3
methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM465654-1g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95%+ | 1g |
$1598 | 2023-03-25 | |
| Enamine | EN300-1708664-0.05g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 0.05g |
$249.0 | 2023-09-20 | |
| Enamine | EN300-1708664-0.1g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 0.1g |
$372.0 | 2023-09-20 | |
| Enamine | EN300-1708664-0.25g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 0.25g |
$530.0 | 2023-09-20 | |
| Enamine | EN300-1708664-0.5g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 0.5g |
$835.0 | 2023-09-20 | |
| Enamine | EN300-1708664-1.0g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 1g |
$1070.0 | 2023-06-04 | |
| Enamine | EN300-1708664-2.5g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 2.5g |
$2100.0 | 2023-09-20 | |
| Enamine | EN300-1708664-5.0g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 5g |
$3105.0 | 2023-06-04 | |
| Enamine | EN300-1708664-10.0g |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 10g |
$4606.0 | 2023-06-04 | |
| Aaron | AR01FK8E-50mg |
methyl 2-[(2R,4R)-4-fluoropyrrolidin-2-yl]acetate hydrochloride |
2219353-54-3 | 95% | 50mg |
$368.00 | 2025-02-11 |
methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride
Comprehensive Analysis of Methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate Hydrochloride (CAS No. 2219353-54-3)
In the rapidly evolving field of pharmaceutical chemistry, methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride (CAS No. 2219353-54-3) has emerged as a compound of significant interest. This chiral fluorinated pyrrolidine derivative is widely recognized for its potential applications in drug discovery and development. Researchers are particularly drawn to its unique stereochemistry, which is critical for enhancing the selectivity and efficacy of therapeutic agents. The fluoropyrrolidine scaffold, a key structural motif, is increasingly utilized in the design of protease inhibitors and other bioactive molecules.
The compound's CAS number 2219353-54-3 serves as a unique identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its systematic name, methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride, highlights the presence of a fluorine atom at the 4-position of the pyrrolidine ring, a feature that often improves metabolic stability and bioavailability. This attribute aligns with current trends in medicinal chemistry, where fluorination is a popular strategy to optimize drug-like properties. The hydrochloride salt form further enhances solubility, making it more suitable for formulation studies.
Recent advancements in synthetic methodologies have fueled the demand for chiral building blocks like this compound. Its (2R,4R) configuration is particularly valuable for asymmetric synthesis, a hot topic in organic chemistry. Discussions on platforms such as ResearchGate and PubMed often focus on the challenges and breakthroughs in stereoselective fluorination, a process central to the production of this molecule. The growing interest in fluorinated pharmaceuticals is evident from the surge in related patent filings and peer-reviewed publications.
From a commercial perspective, suppliers of methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP). These qualities are essential for researchers working on FDA submissions or preclinical studies. The compound's role in the synthesis of peptidomimetics and small molecule inhibitors is frequently cited in grant proposals and investor presentations, reflecting its relevance to cutting-edge therapeutic areas such as oncology and neurology.
Environmental and safety considerations are also part of the conversation around this chemical. While not classified as hazardous under current guidelines, proper handling protocols are recommended due to its hydrochloride nature. This aligns with the broader industry shift toward greener chemistry practices, a subject dominating conferences like the ACS Green Chemistry Institute’s annual meetings. The compound’s stability under various pH conditions makes it a candidate for sustainable process development, another trending topic in chemical engineering circles.
Analytical characterization of CAS 2219353-54-3 typically involves techniques such as HPLC, NMR, and mass spectrometry. These methods confirm the stereochemical purity and verify the absence of undesired diastereomers—a critical quality parameter for regulatory approval. The pharmaceutical industry’s increasing reliance on quality by design (QbD) principles has further elevated the importance of robust analytical protocols for compounds like this.
In conclusion, methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride represents a convergence of synthetic innovation and therapeutic potential. Its fluoropyrrolidine core continues to inspire new research directions, from enzyme inhibition to material science applications. As the scientific community prioritizes structure-activity relationship (SAR) studies and fragment-based drug design, this compound’s versatility ensures its place in laboratories worldwide. Future studies may explore its utility in emerging fields like targeted protein degradation or RNA modulation, solidifying its role in next-generation drug discovery.
2219353-54-3 (methyl 2-(2R,4R)-4-fluoropyrrolidin-2-ylacetate hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)